Cas no 5350-63-0 (N-(tetrahydrofuran-2-ylmethyl)thiophene-2-carboxamide)

• Product Name: N-(tetrahydrofuran-2-ylmethyl)thiophene-2-carboxamide
• CAS No: 5350-63-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1583809
• PubChem ID: 531922
• Update Time: 2025-04-21

N-(tetrahydrofuran-2-ylmethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tetrahydrofuran-2-ylmethyl)thiophene-2-carboxamide
• 2-thiophenecarboxamide, N-[(tetrahydro-2-furanyl)methyl]-
• N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide
• Oprea1_731704
• AG-690/12886729
• AKOS000670897
• CBMicro_019101
• STK099069
• CCG-7006
• HMS2442B05
• Thiophene-2-carboxamide, N-tetrahydrofurfuryl-
• Oprea1_406138
• DTXSID20968239
• N-[(oxolan-2-yl)methyl]thiophene-2-carboxamide
• AB00082200-01
• Cambridge id 5350630
• N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• MLS000106343
• AKOS017262415
• 326899-08-5
• CHEMBL1411893
• BIM-0019053.P001
• 5350-63-0
• Z31490566
• ZVEOKBMFOXDDJU-UHFFFAOYSA-N
• SMR000103312

• Inchi： 1S/C10H13NO2S/c12-10(9-4-2-6-14-9)11-7-8-3-1-5-13-8/h2,4,6,8H,1,3,5,7H2,(H,11,12)
• InChI Key： ZVEOKBMFOXDDJU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 211.06679
• Monoisotopic Mass: 211.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.207
• Boiling Point: 425.6°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.556
• PSA: 38.33